Cas no 59290-18-5 (3-Pyridinecarboxamide, N-methyl-5-nitro-)

3-Pyridinecarboxamide, N-methyl-5-nitro- structure
59290-18-5 structure
Product Name:3-Pyridinecarboxamide, N-methyl-5-nitro-
CAS No:59290-18-5
MF:C7H7N3O3
MW:181.148781061172
CID:339223
PubChem ID:21405292
Update Time:2025-04-19

3-Pyridinecarboxamide, N-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide, N-methyl-5-nitro-
    • N-methyl-5-nitropyridine-3-carboxamide
    • SCHEMBL11718691
    • DTXSID00613210
    • 59290-18-5
    • Inchi: 1S/C7H7N3O3/c1-8-7(11)5-2-6(10(12)13)4-9-3-5/h2-4H,1H3,(H,8,11)
    • InChI Key: UCRHURGUOPWJDS-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC=C(C=1)[N+](=O)[O-])NC

Computed Properties

  • Exact Mass: 181.04881
  • Monoisotopic Mass: 181.04874109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 87.8Ų

Experimental Properties

  • PSA: 85.13
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd